Cas no 383129-59-7 (4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine)

• Product Name: 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine
• CAS No: 383129-59-7
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 6353960
• PubChem ID: 3762173
• Update Time: 2025-05-20

4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005638658
• 383129-59-7
• SCHEMBL8598725
• EN300-6401410
• 4-[3-(benzyloxy)phenyl]-1,3-thiazol-2-amine
• 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine

• Inchi： 1S/C16H14N2OS/c17-16-18-15(11-20-16)13-7-4-8-14(9-13)19-10-12-5-2-1-3-6-12/h1-9,11H,10H2,(H2,17,18)
• InChI Key： FNQBSONNFPOMMI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine

4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine (CAS No 383129-59-7)

The compound 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine, identified by the CAS registry number 383129-59-7, is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a benzyloxy group attached to the phenyl ring further enhances its functional diversity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material synthesis. The benzyloxyphenyl substituent in this compound contributes to its unique electronic properties, which are crucial for applications in optoelectronics and sensor technologies. Researchers have demonstrated that such compounds can exhibit exceptional photoluminescence properties, making them suitable for use in organic light-emitting diodes (OLEDs) and bioimaging agents.

The synthesis of 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The precise control of reaction conditions is essential to achieve high yields and maintain the integrity of the functional groups. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with specific biological targets makes it a potential candidate for drug development against various diseases, including cancer and neurodegenerative disorders. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties, further broadening its therapeutic potential.

The structural versatility of 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine also lends itself to applications in polymer chemistry. By incorporating this compound into polymer networks, researchers have developed materials with improved mechanical strength and thermal stability. These materials are being explored for use in advanced composites and high-performance coatings.

From an environmental perspective, the compound's stability under various conditions makes it a favorable choice for green chemistry applications. Its resistance to degradation ensures minimal ecological impact during its lifecycle. Ongoing research is focused on optimizing its recyclability and biodegradability to align with sustainable development goals.

In conclusion, 4-[3-(Benzyloxy)phenyl]-1,3-thiazol-2-amine (CAS No 383129-59-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in drug discovery, materials science, and environmental sustainability. As research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow exponentially.